[(6-Chloropyridin-3-yl)methyl](methyl)(2-methylbut-3-yn-2-yl)amine

• IUPAC Name: N-[(6-chloropyridin-3-yl)methyl]-N,2-dimethylbut-3-yn-2-amine
• InChI: InChI=1S/C12H15ClN2/c1-5-12(2,3)15(4)9-10-6-7-11(13)14-8-10/h1,6-8H,9H2,2-4H3
• InChI Key: FAWKLNSEQOHPCU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C#C)N(C)CC1=CN=C(C=C1)Cl
• Molecular Formula: C12H15ClN2
• Molecular Weight: 222.71 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves various methods of homogeneous and heterogeneous catalytic hydrogenations. For instance, imidacloprid is reduced by activated Fe in conc. HCl to obtain a dis-nitro imidacloprid. The reduction of nitro compounds can be accomplished with a commercial zinc or magnesium dust within ten minutes.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the InChI code: 1S/C9H12ClN3.ClH/c1-7(11)13(2)6-8-3-4-9(10)12-5-8;/h3-5H,1,6,11H2,2H3;1H. This indicates that the compound has a molecular weight of 234.13.

Mechanism of Action

The compound may be involved in isoprenoid biosynthesis in many bacteria as well as in malaria parasites, as suggested by its potential interaction with (E)-1-Hydroxy-2-methylbut-2-enyl 4-diphosphate reductase (IspH), a [Fe4S4] cluster-containing enzyme.